Cas no 1566677-20-0 (1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine)

1-(5-Bromopyridin-2-yl)methyl-1H-pyrazol-3-amine is a brominated pyridine-pyrazole hybrid compound with potential applications in pharmaceutical and agrochemical research. Its structure features a pyrazole core linked to a 5-bromopyridinylmethyl group, offering versatility as a building block for further functionalization. The presence of both bromine and amine moieties enhances its reactivity, making it suitable for cross-coupling reactions and derivatization. This compound is particularly valuable in medicinal chemistry for the synthesis of biologically active molecules, owing to its ability to act as a scaffold for heterocyclic modifications. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, supporting the development of targeted therapeutic agents.
1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine structure
1566677-20-0 structure
Product Name:1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine
CAS No:1566677-20-0
MF:C9H9BrN4
MW:253.098560094833
MDL:MFCD31473457
CID:5607567
PubChem ID:104797183
Update Time:2025-06-08

1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine, 1-[(5-bromo-2-pyridinyl)methyl]-
    • 1566677-20-0
    • EN300-804971
    • SCHEMBL17316437
    • 1-[(5-Bromopyridin-2-yl)methyl]-1H-pyrazol-3-amine
    • 1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine
    • MDL: MFCD31473457
    • Inchi: 1S/C9H9BrN4/c10-7-1-2-8(12-5-7)6-14-4-3-9(11)13-14/h1-5H,6H2,(H2,11,13)
    • InChI Key: FPLYWDULSIQNLJ-UHFFFAOYSA-N
    • SMILES: N1(CC2=NC=C(Br)C=C2)C=CC(N)=N1

Computed Properties

  • Exact Mass: 252.00106g/mol
  • Monoisotopic Mass: 252.00106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.68±0.1 g/cm3(Predicted)
  • Boiling Point: 428.3±40.0 °C(Predicted)
  • pka: 3.66±0.10(Predicted)

1-(5-bromopyridin-2-yl)methyl-1H-pyrazol-3-amine Pricemore >>

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